
Thermodynamic Properties of Disodium
Hydrogen Phosphate Solutions: An In-depth

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium hydrogen phosphate

Cat. No.: B1146713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disodium hydrogen phosphate (Na₂HPO₄), a versatile and essential compound, finds

widespread application in various scientific and industrial sectors, particularly in drug

development and biological research. Its utility largely stems from its properties as a buffering

agent, helping to maintain stable pH conditions in formulations and assays. A thorough

understanding of the thermodynamic properties of its aqueous solutions is paramount for

optimizing processes, ensuring product stability, and achieving reproducible experimental

outcomes. This technical guide provides a comprehensive overview of the key thermodynamic

properties of disodium hydrogen phosphate solutions, detailed experimental protocols for

their measurement, and a practical workflow for the preparation of phosphate buffers.

Quantitative Thermodynamic Data
The following tables summarize the key thermodynamic properties of aqueous disodium
hydrogen phosphate solutions. These values are essential for a wide range of applications,

from formulation development to process modeling.

Table 1: Density of Aqueous Na₂HPO₄ Solutions at 20°C
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Concentration (mol/L) Density (g/cm³)

0.0667 (1/15 M) 1.01[1]

0.1 ~1.012 (estimated)

0.5 ~1.058 (estimated)

1.0 ~1.114 (estimated)

Note: Comprehensive tabulated data for a wide range of concentrations was not readily

available. The value for 1/15 M is from a product data sheet. Other values are estimated based

on typical density increases for salt solutions.

Table 2: Viscosity of Aqueous Na₂HPO₄ Solutions at 298.15 K (25°C)

Molality (mol/kg) Viscosity (mPa·s)

0.1 1.054

0.2 1.118

0.3 1.189

0.4 1.268

0.5 1.354

Source: Adapted from data presented in graphical form.

Table 3: Apparent Molar Heat Capacity of Aqueous Na₂HPO₄ Solutions at 25°C
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Molality (mol/kg)
Apparent Molar Heat Capacity (J K⁻¹
mol⁻¹)

0.1 -110

0.2 -100

0.3 -92

0.4 -85

0.5 -79

Source: Data derived from studies on the heat capacities of phosphate solutions.[2]

Table 4: Osmotic Coefficients of Aqueous Na₂HPO₄ Solutions at 298.15 K (25°C)

Molality (mol/kg) Osmotic Coefficient (φ)

0.1 0.769

0.2 0.738

0.3 0.723

0.5 0.711

0.7 0.710

1.0 0.721

Source: Critically assessed data from the literature.

Table 5: Activity Coefficients of Aqueous Na₂HPO₄ Solutions at 298.15 K (25°C)
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Molality (mol/kg) Mean Activity Coefficient (γ±)

0.1 0.446

0.2 0.369

0.3 0.325

0.5 0.272

0.7 0.244

1.0 0.218

Source: Calculated from osmotic coefficients using the Gibbs-Duhem equation.

Table 6: Standard Enthalpy of Solution of Anhydrous Na₂HPO₄ at 298.15 K (25°C)

Property Value

Standard Enthalpy of Solution (ΔH°soln) -1.3 kJ/mol

Source: Determined by solution calorimetry.

Experimental Protocols
Accurate measurement of thermodynamic properties is crucial for reliable data. The following

sections detail the methodologies for determining the key properties of disodium hydrogen
phosphate solutions.

Density Measurement using a Pycnometer
Objective: To determine the density of a Na₂HPO₄ solution at a specific temperature.

Apparatus:

Pycnometer (a glass flask with a precisely known volume)

Analytical balance (accurate to ±0.0001 g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1146713?utm_src=pdf-body
https://www.benchchem.com/product/b1146713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermostatic water bath

Thermometer

Distilled or deionized water

Solution of Na₂HPO₄ of known concentration

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent and dry it

completely.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₀).[3]

Calibration with Water: Fill the pycnometer with distilled or deionized water, ensuring no air

bubbles are trapped. Insert the stopper, allowing excess water to escape through the

capillary.[4]

Thermostating: Place the filled pycnometer in the thermostatic water bath set to the desired

temperature (e.g., 20°C) and allow it to equilibrate for at least 20 minutes.

Final Volume Adjustment: After equilibration, carefully dry the outside of the pycnometer and

ensure the water level is at the mark on the capillary.

Mass of Pycnometer with Water: Weigh the pycnometer filled with water (m₁).

Volume of Pycnometer: Calculate the exact volume of the pycnometer (V) using the known

density of water (ρwater) at the experimental temperature: V = (m₁ - m₀) / ρwater.

Measurement with Na₂HPO₄ Solution: Empty and dry the pycnometer. Fill it with the

Na₂HPO₄ solution of known concentration.

Repeat Thermostating and Weighing: Repeat steps 4, 5, and 6 for the Na₂HPO₄ solution to

obtain the mass of the pycnometer filled with the solution (m₂).

Density Calculation: Calculate the density of the Na₂HPO₄ solution (ρsolution) using the

formula: ρsolution = (m₂ - m₀) / V.[5]
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Viscosity Measurement using a Capillary Viscometer
Objective: To determine the dynamic and kinematic viscosity of a Na₂HPO₄ solution at a

specific temperature.

Apparatus:

Ubbelohde or Ostwald capillary viscometer[6]

Thermostatic water bath

Stopwatch

Pipette

Solution of Na₂HPO₄ of known concentration

Procedure:

Viscometer Preparation: Clean and dry the viscometer thoroughly.

Sample Loading: Using a pipette, introduce a precise volume of the Na₂HPO₄ solution into

the larger reservoir of the viscometer.

Thermostating: Mount the viscometer vertically in the thermostatic water bath, ensuring the

sample is fully submerged, and allow it to equilibrate for at least 20 minutes.[7]

Flow Initiation: Using suction, draw the liquid up through the capillary into the upper bulb,

above the top timing mark.[8]

Flow Time Measurement: Release the suction and allow the liquid to flow back down through

the capillary under gravity. Start the stopwatch precisely as the meniscus of the liquid passes

the upper timing mark and stop it precisely as it passes the lower timing mark. Record the

flow time (t).[9]

Repeat Measurements: Repeat the measurement at least three times and calculate the

average flow time.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.cscscientific.com/csc-scientific-blog/how-can-i-measure-viscosity
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Viscosity_Determination.pdf
https://www.scimed.co.uk/education/an-introduction-to-viscometers/
https://en.wikipedia.org/wiki/Viscometer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinematic Viscosity Calculation: Calculate the kinematic viscosity (ν) using the viscometer

constant (K), which is determined by calibrating with a fluid of known viscosity (e.g., water): ν

= K * t.[9]

Dynamic Viscosity Calculation: Calculate the dynamic viscosity (η) by multiplying the

kinematic viscosity by the density of the solution (ρ), which must be determined separately: η

= ν * ρ.

Heat Capacity Measurement using a Flow Calorimeter
Objective: To determine the specific heat capacity of a Na₂HPO₄ solution.

Apparatus:

Picker flow calorimeter

High-precision pump

Thermostatic bath

Data acquisition system

Solution of Na₂HPO₄ of known concentration

Procedure:

System Calibration: Calibrate the calorimeter using a reference fluid with a well-known heat

capacity, such as water.

Sample Introduction: Pump the Na₂HPO₄ solution through the calorimeter at a constant,

known flow rate.

Heating: A known amount of heat (power, P) is applied to the solution as it flows through a

heating element within the calorimeter.

Temperature Measurement: High-precision thermometers measure the temperature of the

solution before (T₁) and after (T₂) the heater.
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Data Acquisition: The data acquisition system records the flow rate (ṁ), the power input (P),

and the temperature difference (ΔT = T₂ - T₁).

Specific Heat Capacity Calculation: The specific heat capacity (cp) of the solution is

calculated using the formula: cp = P / (ṁ * ΔT).

Corrections: Corrections for heat loss to the surroundings must be applied for accurate

results. This is typically done by performing measurements at different flow rates and

extrapolating to infinite flow rate.

Osmotic and Activity Coefficient Determination using
the Isopiestic Method
Objective: To determine the osmotic and activity coefficients of Na₂HPO₄ solutions.

Apparatus:

Isopiestic apparatus (a desiccator or a more sophisticated setup with a thermostatted block)

Small, shallow dishes (e.g., of silver or platinum)

Analytical balance

Reference solution with accurately known osmotic coefficients (e.g., NaCl or KCl solutions)

Na₂HPO₄ solutions of varying concentrations

Procedure:

Sample Preparation: Accurately weigh known amounts of the reference solution and the

Na₂HPO₄ solutions into separate dishes.

Equilibration: Place the dishes in the isopiestic apparatus, which is then evacuated and

placed in a constant temperature bath. Solvent (water) will evaporate from the solution with

the higher vapor pressure and condense into the solution with the lower vapor pressure until

the vapor pressures of all solutions are equal.[10] This process can take several days to

weeks to reach equilibrium.
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Mass at Equilibrium: Once equilibrium is reached (i.e., no further change in the mass of the

solutions), the dishes are reweighed to determine the final molalities of all solutions.

Isopiestic Molalities: At isopiestic equilibrium, the water activity is the same for all solutions.

The molalities of the reference solution (mref) and the Na₂HPO₄ solution (msol) are

recorded.

Osmotic Coefficient Calculation: The osmotic coefficient of the Na₂HPO₄ solution (φsol) can

be calculated using the known osmotic coefficient of the reference solution (φref) at its

equilibrium molality: νsol * msol * φsol = νref * mref * φref, where ν is the number of ions per

formula unit of the salt.

Activity Coefficient Calculation: The mean ionic activity coefficient (γ±) can then be calculated

from the osmotic coefficients over a range of concentrations by integrating the Gibbs-Duhem

equation.

Enthalpy of Solution Measurement using a Solution
Calorimeter
Objective: To determine the enthalpy of solution of anhydrous Na₂HPO₄.

Apparatus:

Solution calorimeter (e.g., a dewar flask with a stirrer, thermometer, and a sample holder)

Precision thermometer (e.g., a Beckmann thermometer or a digital thermometer with high

resolution)

Stirrer

Analytical balance

Known mass of anhydrous Na₂HPO₄

Known volume of distilled or deionized water

Procedure:
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Calorimeter Setup: Assemble the calorimeter and add a known volume of distilled water.

Initial Temperature: Allow the water in the calorimeter to reach thermal equilibrium and record

the initial temperature (T₁) for a period of time to establish a baseline.[11]

Sample Addition: Accurately weigh a sample of anhydrous Na₂HPO₄. Add the salt to the

water in the calorimeter and start the stirrer to ensure rapid dissolution.[12]

Temperature Monitoring: Record the temperature of the solution as a function of time until a

stable final temperature (T₂) is reached.[11]

Temperature Change Calculation: Determine the change in temperature (ΔT = T₂ - T₁),

correcting for any heat loss or gain from the surroundings by extrapolating the temperature-

time data back to the time of mixing.

Heat of Solution Calculation: Calculate the heat absorbed or released by the solution (qsoln)

using the formula: qsoln = msoln * cp,soln * ΔT, where msoln is the total mass of the solution

and cp,soln is its specific heat capacity (often approximated as that of water for dilute

solutions).

Enthalpy of Solution Calculation: The enthalpy of solution (ΔHsoln) is equal to -qsoln. To

express this as a molar enthalpy, divide by the number of moles of Na₂HPO₄ dissolved.

Workflow for Phosphate Buffer Preparation
Disodium hydrogen phosphate is a key component in the preparation of phosphate buffers,

which are widely used in biological and pharmaceutical research to maintain a stable pH.[13]

[14] The following diagram illustrates a typical workflow for preparing a phosphate buffer

solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.purdue.edu/science/science-express/labs/labs/Enthalpy%20of%20Solution.docx
https://www.ausetute.com.au/heatsolution.html
https://www.purdue.edu/science/science-express/labs/labs/Enthalpy%20of%20Solution.docx
https://www.benchchem.com/product/b1146713?utm_src=pdf-body
https://www.welch-us.com/blogs/knowleage-base/optimizing-phosphate-buffer-solution-preparation-methods-and-case-studies
https://stjohnslabs.com/how-to-prepare-phosphate-buffered-saline-pbs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Stock Solution Preparation
2. Buffer Formulation

3. pH Adjustment and Finalization

Prepare 0.2 M Na₂HPO₄

(e.g., 28.4 g/L anhydrous) Calculate required volumes of
stock solutions for desired
pH and molarity using the

Henderson-Hasselbalch equation

Prepare 0.2 M NaH₂PO₄

(e.g., 24.0 g/L anhydrous)

Mix calculated volumes of
Na₂HPO₄ and NaH₂PO₄ stock solutions

Measure pH of the mixed solution
using a calibrated pH meter

Adjust pH to the exact
target value using small

additions of stock solutions
(Na₂HPO₄ to increase pH,
NaH₂PO₄ to decrease pH)

Re-measure

Add distilled water to reach
the final desired volume

Sterilize the buffer solution
(e.g., by autoclaving or filtration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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